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molecular formula C7H9N3O3S B8402170 5-(Methylsulfonyl)nicotinohydrazide

5-(Methylsulfonyl)nicotinohydrazide

Cat. No. B8402170
M. Wt: 215.23 g/mol
InChI Key: ZMVCEJXFZSJPDZ-UHFFFAOYSA-N
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Patent
US08987335B2

Procedure details

Methyl 5-(methylsulfonyl)nicotinate (100 mg, 0.465 mmol) were added to hydrazine (17.87 mg, 0.558 mmol) in methanol (10 mL) and refluxed for 12 h at 70° C. The reaction was monitored by TLC. Upon completion of the reaction and following cooling, the solvent was removed by vacuum and the compound was purified by flash column chromatography (3% CH3OH/CH2Cl2) afforded the title compound (83 mg, 80% yield) as a solid. 1H NMR (400 MHz, CDCl3): δ 9.20 (d, 1H, J=2.0 Hz), 9.17 (d, 1H, J=2.0 Hz), 8.61 (s, 1H), 3.11 (s, 3H). ESI-MS: 216.1 [M+H]+.
Name
Methyl 5-(methylsulfonyl)nicotinate
Quantity
100 mg
Type
reactant
Reaction Step One
Name
hydrazine
Quantity
17.87 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
[CH3:1][S:2]([C:5]1[CH:6]=[N:7][CH:8]=[C:9]([CH:14]=1)[C:10](OC)=[O:11])(=[O:4])=[O:3].[NH2:15][NH2:16]>CO>[CH3:1][S:2]([C:5]1[CH:6]=[N:7][CH:8]=[C:9]([CH:14]=1)[C:10]([NH:15][NH2:16])=[O:11])(=[O:4])=[O:3]

Inputs

Step One
Name
Methyl 5-(methylsulfonyl)nicotinate
Quantity
100 mg
Type
reactant
Smiles
CS(=O)(=O)C=1C=NC=C(C(=O)OC)C1
Name
hydrazine
Quantity
17.87 mg
Type
reactant
Smiles
NN
Name
methanol
Quantity
10 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Upon completion of the reaction
TEMPERATURE
Type
TEMPERATURE
Details
following cooling
CUSTOM
Type
CUSTOM
Details
the solvent was removed by vacuum
CUSTOM
Type
CUSTOM
Details
the compound was purified by flash column chromatography (3% CH3OH/CH2Cl2)

Outcomes

Product
Name
title compound
Type
product
Smiles
CS(=O)(=O)C=1C=NC=C(C(=O)NN)C1
Measurements
Type Value Analysis
AMOUNT: MASS 83 mg
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 82.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.